Acephate Acephate Acephate appears as a white solid. Used as a contact and systemic insecticide.
Acephate is a phosphoramide that is methamidophos in which one of the hydrogens is replaced by an acetyl group. It has a role as an acaricide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It is a mixed diacylamine, a phosphoramide, an organic thiophosphate and an organothiophosphate insecticide. It is functionally related to a member of methamidophos.
Acephate is a synthetic organic thiophosphate compound and weak organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a moderately persistent and highly soluble colorless to white solid, and exposure occurs by inhalation, contact, or ingestion.
Acephate is an organophosphate foliar insecticide of moderate persistence with residual systemic activity of about 10–15 days at the recommended use rate. It is used primarily for control of aphids, including resistant species, in vegetables (e.g. potatoes, carrots, greenhouse tomatoes, and lettuce) and in horticulture (e.g. on roses and greenhouse ornamentals). It also controls leaf miners, caterpillars, sawflies and thrips in the previously stated crops as well as turf, and forestry. By direct application to mounds, it is effective in destroying imported fire ants.
Brand Name: Vulcanchem
CAS No.: 30560-19-1
VCID: VC20825140
InChI: InChI=1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7)
SMILES: CC(=O)NP(=O)(OC)SC
Molecular Formula: C4H10NO3PS
Molecular Weight: 183.17 g/mol

Acephate

CAS No.: 30560-19-1

Cat. No.: VC20825140

Molecular Formula: C4H10NO3PS

Molecular Weight: 183.17 g/mol

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Acephate - 30560-19-1

Specification

Description Acephate appears as a white solid. Used as a contact and systemic insecticide.
Acephate is a phosphoramide that is methamidophos in which one of the hydrogens is replaced by an acetyl group. It has a role as an acaricide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an agrochemical. It is a mixed diacylamine, a phosphoramide, an organic thiophosphate and an organothiophosphate insecticide. It is functionally related to a member of methamidophos.
Acephate is a synthetic organic thiophosphate compound and weak organophosphate acetylcholinesterase inhibitor that is used as a pesticide. It is characterized as a moderately persistent and highly soluble colorless to white solid, and exposure occurs by inhalation, contact, or ingestion.
Acephate is an organophosphate foliar insecticide of moderate persistence with residual systemic activity of about 10–15 days at the recommended use rate. It is used primarily for control of aphids, including resistant species, in vegetables (e.g. potatoes, carrots, greenhouse tomatoes, and lettuce) and in horticulture (e.g. on roses and greenhouse ornamentals). It also controls leaf miners, caterpillars, sawflies and thrips in the previously stated crops as well as turf, and forestry. By direct application to mounds, it is effective in destroying imported fire ants.
CAS No. 30560-19-1
Molecular Formula C4H10NO3PS
Molecular Weight 183.17 g/mol
IUPAC Name N-[methoxy(methylsulfanyl)phosphoryl]acetamide
Standard InChI InChI=1S/C4H10NO3PS/c1-4(6)5-9(7,8-2)10-3/h1-3H3,(H,5,6,7)
Standard InChI Key YASYVMFAVPKPKE-UHFFFAOYSA-N
SMILES CC(=O)NP(=O)(OC)SC
Canonical SMILES CC(=O)NP(=O)(OC)SC
Colorform Colorless crystals
Colorless to white solid
Melting Point 82-89 °C /Technical grade 82-90% purity/
92-93 °C

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